Cas no 900015-05-6 (Ethyl 2-propyl-1,3-benzoxazol-5-yl sulfone)

• Product Name: Ethyl 2-propyl-1,3-benzoxazol-5-yl sulfone
• CAS No: 900015-05-6
• MF: C₁₂H₁₅NO₃S
• MW: 253.317402124405
• CID: 2858956
• Update Time: 2023-08-10

Ethyl 2-propyl-1,3-benzoxazol-5-yl sulfone Chemical and Physical Properties

Names and Identifiers

• ethyl 2-propyl-1,3-benzoxazol-5-yl sulfone
• 5-(ethanesulfonyl)-2-propyl-1,3-benzoxazole
• 5-ethylsulfonyl-2-propyl-1,3-benzoxazole
• Ethyl 2-propyl-1,3-benzoxazol-5-yl sulfone

• Inchi： 1S/C12H15NO3S/c1-3-5-12-13-10-8-9(17(14,15)4-2)6-7-11(10)16-12/h6-8H,3-5H2,1-2H3
• InChI Key： CAROPDRFGFWKCA-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC2=C(C=1)N=C(CCC)O2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 349
• XLogP3: 2.6
• Topological Polar Surface Area: 68.6